Cas no 97294-78-5 (1-(3,5-dimethoxyphenyl)ethan-1-amine)

1-(3,5-dimethoxyphenyl)ethan-1-amine structure

97294-78-5 structure

Product Name:1-(3,5-dimethoxyphenyl)ethan-1-amine

CAS No:97294-78-5

MF:C₁₀H₁₅NO₂

MW:181.231602907181

MDL:MFCD16660443

CID:836529

PubChem ID:13510255

Update Time:2023-11-28

1-(3,5-dimethoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- Benzenemethanamine, 3,5-dimethoxy-a-methyl-
- (R)-1-(3,5-diMethoxyphenyl)ethanaMine
- 1-(3,5-dimethoxyphenyl)ethanamine
- FT-0656830
- 1-(3,5-Dimethoxyphenyl)ethylamine
- SCHEMBL1747998
- EN300-1839074
- Benzenemethanamine, 3,5-dimethoxy-alpha-methyl-, (S)- (9CI)
- AS-75619
- N10957
- BVAAZZHQLIEDTA-UHFFFAOYSA-N
- CS-0187792
- MFCD16660443
- 97294-78-5
- FT-0658927
- 1-(3,5-dimethoxyphenyl)ethan-1-amine
- AKOS017343124
- 3,5-Dimethoxy-α-methylbenzenemethanamine (ACI)
- MDL： MFCD16660443
- Inchi： 1S/C10H15NO2/c1-7(11)8-4-9(12-2)6-10(5-8)13-3/h4-7H,11H2,1-3H3
- InChI Key： BVAAZZHQLIEDTA-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C(C)N)C=C(OC)C=1

Computed Properties

Exact Mass: 181.110278721g/mol
Monoisotopic Mass: 181.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 44.5Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 285.3±35.0 °C at 760 mmHg
Flash Point: 137.3±33.2 °C
Refractive Index: 1.515
Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(3,5-dimethoxyphenyl)ethan-1-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(3,5-dimethoxyphenyl)ethan-1-amine Pricemore >>

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Fluorochem	057782-1g	1-(3,5-Dimethoxyphenyl)ethylamine	97294-78-5	95%	1g	￡29.00	2022-03-01
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NT710-200mg	1-(3,5-dimethoxyphenyl)ethan-1-amine	97294-78-5	95+%	200mg	221.0CNY	2021-07-14
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1-(3,5-dimethoxyphenyl)ethan-1-amine Production Method

Production Method 1

97294-78-5

Reaction Conditions

Reference

: Preparation of triazine derivatives as herbicides

, Japan, , ,

Production Method 2

39151-19-4

97294-78-5

Reaction Conditions

1.1 Reagents: Formic acid , Formamide Solvents: Formamide ; 20 h, 170 °C; 170 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt → reflux; 30 h, reflux; cooled

Reference

: Preparation of piperazinylarylamines as 5-HT6 modulators

, World Intellectual Property Organization, , ,

Production Method 3

39151-19-4

97294-78-5

Reaction Conditions

1.1 Reagents: Sodium acetate , O-Methylhydroxylamine hydrochloride Solvents: Ethanol , Water ; 3 h, 70 °C
1.2 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 10 min, rt; 2.5 h, 70 °C; 70 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ; rt; 1 h, 40 °C

Reference

: Preparation of 5-benzylisoquinoline derivatives as ROCK kinase for the treatment of cardiovascular diseases

, France, , ,

Production Method 4

97294-77-4

97294-78-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Hydrochloric acid

Reference

: Synthesis and activity of 5-(aminomethyl)-1,3-cyclohexanediones: enolic analogs of γ-aminobutyric acid

Mann, Andre; Humblet, Christine; Chambon, Jean Pierre; Schlichter, Remy; Desarmenien, Michel; et al, Journal of Medicinal Chemistry, 1985, 28(10), 1440-6